Cas no 1421442-69-4 (N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-1,3-benzothiazole-2-carboxamide)

• Product Name: N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-1,3-benzothiazole-2-carboxamide
• CAS No: 1421442-69-4
• MF: C₁₉H₁₈N₂O₂S
• MW: 338.423423290253
• CID: 850216
• Update Time: 2025-10-30

N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-1,3-benzothiazole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolecarboxamide, N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-
• VU0536539-1
• N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)benzo[d]thiazole-2-carboxamide
• N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-1,3-benzothiazole-2-carboxamide

• Inchi： 1S/C19H18N2O2S/c22-17(18-21-15-8-4-5-9-16(15)24-18)20-12-19(23,14-10-11-14)13-6-2-1-3-7-13/h1-9,14,23H,10-12H2,(H,20,22)
• InChI Key： IKAZIYPSGGYSKO-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1C(NCC(C1C=CC=CC=1)(C1CC1)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 464
• Topological Polar Surface Area: 90.5

Additional information on N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-1,3-benzothiazole-2-carboxamide

Introduction to N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-1,3-benzothiazole-2-carboxamide (CAS No. 1421442-69-4)

N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-1,3-benzothiazole-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1421442-69-4, represents a unique structural motif that combines cyclopropyl, hydroxyl, and phenyl substituents with a benzothiazole core. The benzothiazole scaffold is particularly noteworthy, as it is a well-documented pharmacophore in medicinal chemistry, known for its broad spectrum of biological activities.

The structural features of N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-1,3-benzothiazole-2-carboxamide contribute to its potential pharmacological properties. The cyclopropyl group, for instance, is often incorporated into drug molecules to enhance metabolic stability and improve binding affinity to biological targets. The presence of a hydroxyl group introduces polarity and hydrogen bonding capabilities, which can influence solubility and interactions with biological systems. Additionally, the phenyl ring provides a hydrophobic moiety that can facilitate membrane penetration and target binding. Together, these structural elements make this compound a promising candidate for further investigation in drug discovery.

In recent years, there has been growing interest in benzothiazole derivatives due to their demonstrated efficacy in various therapeutic areas. Benzothiazole compounds have been explored for their antimicrobial, anti-inflammatory, anticancer, and antiviral properties. The specific modification of N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-1,3-benzothiazole-2-carboxamide may confer novel biological activities or enhance existing ones. For instance, studies have shown that benzothiazole derivatives can modulate enzyme activity and interfere with pathogenic processes at the molecular level.

The synthesis of N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-1,3-benzothiazole-2-carboxamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Key steps typically include the formation of the benzothiazole core through cyclization reactions, followed by functional group transformations to introduce the cyclopropyl and hydroxyl substituents. The final step often involves carboxamide formation to complete the molecular structure. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may be employed to achieve high yields and purity.

The pharmacological evaluation of N-(1421442-69-4) has been a focus of recent research efforts. In vitro studies have demonstrated its potential as an inhibitor of certain enzymes implicated in inflammatory diseases and cancer progression. The compound's ability to interact with specific protein targets suggests that it could be developed into a therapeutic agent with targeted action. Preclinical studies are ongoing to assess its efficacy and safety profile in animal models. These studies are crucial for understanding the compound's pharmacokinetics and potential side effects before human trials can commence.

The chemical properties of N-(1421442-69-4) also make it an interesting subject for computational chemistry investigations. Molecular modeling techniques can be used to predict how the compound interacts with biological targets at the atomic level. This information is invaluable for designing derivatives with enhanced potency or reduced toxicity. Additionally, computational methods can help identify optimal dosing regimens and predict potential drug-drug interactions.

The role of N-(1421442-69-4) in drug development aligns with broader trends in medicinal chemistry towards rational drug design. By leveraging structural biology data and computational tools, researchers can rationally modify molecular structures to improve therapeutic outcomes. This approach not only accelerates the discovery process but also reduces the reliance on empirical screening methods.

The future prospects for N-(1421442-69-4) are promising, given its unique structural features and potential biological activities. Further research is needed to fully elucidate its mechanism of action and optimize its pharmacological properties. Collaborative efforts between academic institutions and pharmaceutical companies could facilitate faster translation from bench to bedside.

In conclusion, N-(1421442-69-4) represents a significant advancement in the field of medicinal chemistry. Its combination of cyclopropyl, hydroxyl, and phenyl substituents with a benzothiazole core positions it as a versatile scaffold for drug discovery. With continued research and development, this compound holds great promise for addressing unmet medical needs across multiple therapeutic areas.